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Compound of Interest

Compound Name: L-693989

Cat. No.: B15582021

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal instructions for L-
693989 is not readily available in the public domain. The following procedures are based on
general best practices for the disposal of research-grade chemical compounds and should be
superseded by the specific guidelines and regulations of your institution's Environmental Health
and Safety (EHS) department. Always consult with your institution's EHS office for definitive
disposal protocols.

L-693989 is described as a novel and potent pneumocandin intended for research use only.[1]
As with any research chemical, it should be handled with care, and waste should be managed
as potentially hazardous. The disposal process must prioritize safety and regulatory
compliance to minimize environmental impact and personnel exposure.

Key Properties of L-693989

The following table summarizes the known properties of L-693989 relevant to its handling and
storage.
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Property Data

Chemical Nature A novel and potent pneumocandin.

CAS Number 138661-20-8

Form Powder

Storage (Powder) -20°C for 3 years; 4°C for 2 years.
Storage (Solvent) -80°C for 6 months; -20°C for 1 month.
Intended Use Research use only; not for human use.[1]
Solubility Soluble in DMSO.[1]

o . Shipped at room temperature, stable for several
Shipping Condition )
days at ambient temperature.[1]

Experimental Protocol: Best Practices for L-693989
Disposal

The following protocol outlines a general, step-by-step procedure for the disposal of L-693989
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-
resistant gloves (such as nitrile gloves), when handling L-693989 waste.

e Conduct all waste handling and segregation activities within a certified chemical fume hood
to prevent inhalation of any dust or aerosols.

e An eye wash station should be accessible.[2]
2. Waste Segregation:

e Solid Waste:
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o Collect unused or expired L-693989 powder, along with any grossly contaminated items
(e.g., weigh boats, contaminated paper towels), in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Do not mix with other waste streams unless directed by your institution's EHS guidelines.

[2]

Liquid Waste:

o Collect solutions containing L-693989 in a dedicated, leak-proof, and sealed hazardous
waste container.

o If L-693989 is dissolved in a solvent such as DMSO, the waste should be treated as both
chemically and potentially biologically hazardous, depending on the nature of the
experiment.

o Do not pour L-693989 solutions down the drain.[3]
Sharps Waste:

o Any sharps (e.g., needles, syringes, pipette tips) contaminated with L-693989 should be
placed in a designated sharps container that is puncture-resistant and leak-proof.[3]

. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("L-693989"), the solvent(s) used, and the approximate concentration and
volume.

Include the date of waste accumulation and the name of the principal investigator or lab
group.

. Storage of Waste:

Store sealed hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.

Ensure that the storage area is away from ignition sources and incompatible materials.[4]
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e Follow your institution's guidelines for the maximum allowable volume of waste and the

timeframe for its removal.
5. Disposal and Decontamination:

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department. They will ensure it is transported to a licensed hazardous waste disposal facility.

e All non-disposable labware that has come into contact with L-693989 should be
decontaminated. A common procedure is to rinse the equipment multiple times with an
appropriate solvent (such as ethanol or isopropanol), collecting the rinsate as hazardous
waste, followed by a thorough washing with soap and water.

Logical Workflow for L-693989 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of L-693989 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of L-693989 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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